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Compound of Interest

Compound Name: Ptp1B-IN-2

Cat. No.: B608913 Get Quote

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase

localized to the cytoplasmic face of the endoplasmic reticulum.[1] It serves as a critical negative

regulator in multiple signaling cascades, most notably the insulin and leptin pathways.[1][2][3]

By dephosphorylating key proteins such as the insulin receptor (IR), its substrate (IRS-1), and

the Janus kinase 2 (JAK2), PTP1B attenuates downstream signals related to metabolism and

energy homeostasis.[3][4] Overexpression or hyperactivity of PTP1B is implicated in the

pathogenesis of type 2 diabetes, obesity, and certain cancers, making it a significant

therapeutic target for drug development.[5][6] PTP1B inhibitors are designed to block this

enzymatic activity, thereby enhancing signaling pathways that can ameliorate these disease

states.[6][7]

Ptp1B-IN-2 (also referred to as compound P6) is a potent and selective small-molecule

inhibitor of PTP1B.[8][9] Its development provides a valuable chemical tool for studying the

physiological and pathological roles of PTP1B and represents a promising scaffold for

therapeutic agent design. This document provides a comprehensive overview of the chemical

structure, properties, mechanism of action, and experimental applications of Ptp1B-IN-2.

Chemical Structure and Physicochemical Properties
Ptp1B-IN-2 is a complex organic molecule designed for high-affinity binding to the PTP1B

enzyme.[10] Its key physicochemical properties are summarized below.
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Property Value Reference

Compound Name
Ptp1B-IN-2; PTP1B inhibitor

P6
[9]

CAS Number 1919853-46-5 [9]

Molecular Formula C₃₄H₃₆N₂O₉S₂ [9]

Molecular Weight 680.79 g/mol [8][9]

Appearance Solid [9]

Solubility

DMSO: ≥100 mg/mL (146.88

mM)Corn Oil: ≥2.5 mg/mL

(with 10% DMSO)

[8][10]

Storage

Solid Powder: -20°C (12

Months)In Solvent: -80°C (6

Months)

[9]

Mechanism of Action and Selectivity
Ptp1B-IN-2 functions as a highly potent inhibitor of PTP1B with a reported half-maximal

inhibitory concentration (IC₅₀) of 50 nM.[8][9][10] Its mechanism involves binding to multiple

regions of the enzyme, extending deep into the active site pocket.[10]

The inhibitor forms several hydrogen bonds and hydrophobic interactions with key catalytic

residues.[10] Notably, it is classified as an "ABC type inhibitor," indicating that it interacts not

only with the primary catalytic 'A' site but also with adjacent 'B' and 'C' sites.[10] This multi-site

binding contributes to its high potency and selectivity.

The selectivity profile of Ptp1B-IN-2 is a critical feature, demonstrating a significantly lower

affinity for other related phosphatases. It exhibits over 40-fold selectivity for PTP1B compared

to SHP-2 and LAR, and more than 15-fold selectivity over the highly homologous T-cell protein

tyrosine phosphatase (TCPTP).[9][10]
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Parameter Value Target(s) Reference

IC₅₀ 50 nM PTP1B [8][9][10]

Selectivity >40-fold SHP-2, LAR [9][10]

Selectivity >15-fold TCPTP [9][10]

Cellular Effect

Enhances insulin-

mediated IRβ

phosphorylation

L6 Myotubes [8][10]

Functional Effect

Increases insulin-

stimulated glucose

uptake by up to 38.1%

(at 20 µM)

L6 Myotubes [10]

Affected Signaling Pathways
PTP1B is a key regulator of metabolic signaling. By inhibiting PTP1B, Ptp1B-IN-2 enhances

the phosphorylation of its substrates, thereby amplifying downstream signals.

Insulin Signaling Pathway
PTP1B negatively regulates the insulin signaling cascade by dephosphorylating the activated

insulin receptor (IR) and Insulin Receptor Substrate 1 (IRS-1).[2][11] Inhibition of PTP1B by

Ptp1B-IN-2 prevents this dephosphorylation, leading to sustained activation of the PI3K/Akt

pathway, which ultimately promotes the translocation of GLUT4 transporters to the cell

membrane and increases glucose uptake.[6][10]
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Caption: Insulin signaling pathway and the inhibitory action of Ptp1B-IN-2 on PTP1B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b608913?utm_src=pdf-body-img
https://www.benchchem.com/product/b608913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leptin Signaling Pathway
Leptin, a hormone regulating energy balance, signals through the leptin receptor (LR) to

activate the JAK2-STAT3 pathway.[2] PTP1B acts as a negative regulator by

dephosphorylating JAK2.[3][5] Inhibition of PTP1B enhances leptin sensitivity, which is often

impaired in obesity.
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Caption: Leptin signaling pathway and the inhibitory role of Ptp1B-IN-2.

Experimental Protocols
The following protocols are generalized methodologies based on common practices for

evaluating PTP1B inhibitors.

In Vitro PTP1B Inhibition Assay
This assay measures the direct inhibitory effect of Ptp1B-IN-2 on recombinant PTP1B enzyme

activity using a chromogenic substrate.

Materials:

Recombinant human PTP1B enzyme

PTP1B reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4)

p-Nitrophenyl Phosphate (pNPP) as substrate

Ptp1B-IN-2 (and other test compounds) dissolved in DMSO

10 M Sodium Hydroxide (NaOH)

96-well microplate

Microplate spectrophotometer

Methodology:

Prepare serial dilutions of Ptp1B-IN-2 in DMSO, and then dilute further into the PTP1B

reaction buffer.

To each well of a 96-well plate, add 50 µL of the PTP1B reaction buffer.

Add 10 µL of the diluted Ptp1B-IN-2 solution (or vehicle control, e.g., DMSO in buffer).
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Add 20 µL of recombinant PTP1B enzyme solution (e.g., 0.5 units) to each well.

Pre-incubate the plate at 37°C for 10-15 minutes.

Initiate the enzymatic reaction by adding 20 µL of 2 mM pNPP substrate to each well.

Incubate the plate at 37°C for 15-30 minutes.

Terminate the reaction by adding 10 µL of 10 M NaOH.

Measure the absorbance at 405 nm to quantify the amount of p-nitrophenol produced.

Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value by

fitting the data to a dose-response curve.[12]
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Caption: General experimental workflow for an in vitro PTP1B inhibition assay.
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Cell-Based Insulin-Stimulated Glucose Uptake Assay
This assay evaluates the ability of Ptp1B-IN-2 to enhance glucose uptake in an insulin-

resistant cell model.

Materials:

L6 myotubes (or other suitable cell line, e.g., 3T3-L1 adipocytes)

Cell culture medium (e.g., DMEM)

Ptp1B-IN-2

Insulin

2-deoxy-D-[³H]glucose (or a fluorescent glucose analog like 2-NBDG)

Krebs-Ringer-HEPES (KRH) buffer

Scintillation counter or fluorescence plate reader

Methodology:

Culture L6 myoblasts until confluent, then differentiate into myotubes.

Serum-starve the differentiated myotubes for 3-4 hours.

Pre-treat the cells with various concentrations of Ptp1B-IN-2 (e.g., 5, 10, 20 µM) or vehicle

control for 1-2 hours.[10]

Stimulate the cells with a sub-maximal concentration of insulin (e.g., 10 nM) for 20-30

minutes.

Wash the cells with KRH buffer.

Add KRH buffer containing the radiolabeled or fluorescent glucose analog and incubate for

10 minutes.

Terminate glucose uptake by washing the cells with ice-cold PBS.
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Lyse the cells and measure the incorporated radioactivity by liquid scintillation counting or

fluorescence with a plate reader.

Normalize the glucose uptake values to the total protein content in each well.

In Vivo Formulation and Administration
For animal studies, Ptp1B-IN-2 must be formulated for effective delivery.

Materials:

Ptp1B-IN-2

Dimethyl sulfoxide (DMSO)

Corn Oil

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile water for injection (ddH₂O) or Saline

Example Formulations:

Corn Oil-based (for oral gavage or subcutaneous injection):

Dissolve Ptp1B-IN-2 in DMSO to create a concentrated stock solution (e.g., 25 mg/mL).

Add the DMSO stock to corn oil to achieve a final formulation of 10% DMSO and 90%

corn oil by volume.[10]

Vortex or sonicate until a clear solution or uniform suspension is achieved. The final

concentration may be ≥ 2.5 mg/mL.[10]

Aqueous-based (for intravenous or intraperitoneal injection):

Dissolve Ptp1B-IN-2 in DMSO to create a stock solution (e.g., 100 mg/mL).
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In a separate tube, mix PEG300 and Tween 80.

Add the DMSO stock to the PEG300/Tween 80 mixture and mix thoroughly.

Slowly add sterile water or saline to the mixture to achieve the final desired volume ratios

(e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH₂O).[8][13]

Ensure the solution is clear before administration. Prepare fresh on the day of use.[10]

Conclusion
Ptp1B-IN-2 is a potent and selective inhibitor of PTP1B that serves as a powerful tool for

investigating the roles of PTP1B in health and disease. Its ability to enhance insulin and leptin

signaling in cellular models underscores its potential as a lead compound for the development

of therapeutics for metabolic disorders. The detailed properties and protocols provided in this

guide offer a foundation for researchers to effectively utilize Ptp1B-IN-2 in their studies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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